C15AlkOPP
Overview
Description
C15AlkOPP is an FPP analogue, bearing an alkyne group to allow for post-prenylation protein labeling.
Scientific Research Applications
Alzheimer's Disease Research
- C15AlkOPP has been used in Alzheimer's disease (AD) research. A study demonstrated its application in prenylomic analysis for identifying prenylated proteins in the brains of transgenic AD mice. Researchers found that 15 proteins were consistently upregulated in AD mice, suggesting the importance of protein prenylation in AD pathogenesis (Jeong et al., 2022).
Protein Prenylation Analysis
- The utilization of C15AlkOPP in protein prenylation analysis was explored, identifying 78 prenylated protein groups from various brain-derived cell lines and primary cells. This research shows the potential of C15AlkOPP in profiling prenylated proteins, which is crucial for understanding their roles in different diseases and cellular functions (Suazo et al., 2021).
Isoprenoid Metabolism
- C15AlkOPP is involved in isoprenoid metabolism studies. Isoprenoids are crucial for various biological functions, and understanding their metabolism is important for applications in drug development and agriculture (Pulido et al., 2012).
Biofuel Research
- In biofuel research, C15AlkOPP and related compounds are considered for their potential as biofuel candidates due to their structural similarity to petroleum hydrocarbons. This application is significant in the development of sustainable and renewable energy sources (Zada et al., 2018).
Membrane Interaction Studies
- The study of membrane interactions of lipid analogues, such as imidazolium lipids with varying alkyl chain lengths including C15, provides insights into the modulation of lipid membrane structure and organization. This research is relevant in understanding cell membrane dynamics and drug delivery systems (Wang et al., 2016).
properties
CAS RN |
946615-44-7 |
|---|---|
Product Name |
C15AlkOPP |
Molecular Formula |
C18H27Na3O8P2 |
Molecular Weight |
502.32 |
IUPAC Name |
Sodium (2E,6E,10E)-3,7,11-trimethyl-12-(prop-2-yn-1-yloxy)dodeca-2,6,10-trien-1-yl diphosphate |
InChI |
InChI=1S/C18H30O8P2.3Na/c1-5-13-24-15-18(4)11-7-9-16(2)8-6-10-17(3)12-14-25-28(22,23)26-27(19,20)21;;;/h1,8,11-12H,6-7,9-10,13-15H2,2-4H3,(H,22,23)(H2,19,20,21);;;/q;3*+1/p-3/b16-8+,17-12+,18-11+;;; |
InChI Key |
LBQYRLXYOAWAGI-ILIOENOZSA-K |
SMILES |
O=P([O-])(OP([O-])([O-])=O)OC/C=C(C)/CC/C=C(C)/CC/C=C(C)/COCC#C.[Na+].[Na+].[Na+] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
C15-AlkOPP; C15 AlkOPP; C15AlkOPP |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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